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Compound of Interest

Compound Name: Jqez5

Cat. No.: B15584114

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions from powdered

Jqez5, a potent and selective S-adenosylmethionine (SAM)-competitive EZH2 lysine

methyltransferase inhibitor.[1][2][3] Accurate preparation of stock solutions is critical for

ensuring reproducible results in downstream biological assays.

Chemical Properties and Solubility
Jqez5 is an organic small molecule with a molecular weight of approximately 542.69 g/mol . It

is sparingly soluble in aqueous solutions. The recommended solvent for preparing high-

concentration stock solutions is dimethyl sulfoxide (DMSO).[4] It is crucial to use anhydrous

(water-free) DMSO, as the presence of moisture can significantly decrease the solubility of

Jqez5.[4]

Quantitative Data Summary
The following table summarizes the key quantitative information for preparing Jqez5 stock

solutions.
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Parameter Value Source

Molecular Weight 542.69 g/mol

Recommended Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)
[4]

Maximum Solubility in DMSO 10.85 mg/mL (20 mM)

Powder Storage -20°C for up to 3 years [2][4]

Stock Solution Storage
-80°C for up to 2 years; -20°C

for up to 1 year.
[1]

Note: The batch-specific molecular weight can be found on the product's vial label and

Certificate of Analysis and should be used for precise calculations.[3]

Experimental Protocol: Preparation of a 10 mM
Jqez5 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Jqez5 in DMSO.

Materials:

Jqez5 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:
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Equilibration: Allow the vial of Jqez5 powder to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation of moisture.

Weighing: Weigh out the desired amount of Jqez5 powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.43 mg of

Jqez5.

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.001 L x 0.010 mol/L x 542.69 g/mol x 1000 mg/g = 5.43 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

Jqez5 powder.

Dissolution: Vortex the solution for 1-2 minutes until the Jqez5 powder is completely

dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles.[1] Store the

aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Workflow for Jqez5 Stock Solution Preparation
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Preparation

Dissolution

Storage

Start: Jqez5 Powder

Equilibrate Powder to Room Temperature

Weigh Jqez5 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Visually Confirm Complete Dissolution

Not Dissolved

Aliquot into Single-Use Volumes

Dissolved

Store at -20°C or -80°C

End: Ready-to-use Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15584114/docs#application-notes-and-protocols-
preparation-of-jqez5-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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